Cas no 29340-81-6 (102-71-6)

102-71-6 structure
102-71-6 structure
Product Name:102-71-6
CAS No:29340-81-6
MF:C12H23NO10
MW:341.311724901199
CID:269445
PubChem ID:161628
Update Time:2025-04-19

102-71-6 Chemical and Physical Properties

Names and Identifiers

    • 2-[bis(2-hydroxyethyl)amino]ethanol,2-hydroxypropane-1,2,3-tricarboxylic acid
    • 2,2',2''-nitrilotriethanol 2-hydroxypropane-1,2,3-tricarboxylate (1:1)
    • 2,2',2''-Nitrilotriethanol citrate
    • Citric acid triethanolamine salt
    • W-110753
    • Ethanol, 2,2',2''-nitrilotris-, 2-hydroxy-1,2,3-propanetricarboxylate (salt)
    • EINECS 260-597-0
    • 57155-85-8
    • triethanolamine citrate
    • SCHEMBL5474506
    • 2-[bis(2-hydroxyethyl)amino]ethanol;2-hydroxypropane-1,2,3-tricarboxylic acid
    • NS00083765
    • EINECS 249-576-7
    • 2,2',2''-Nitrilotris(ethanol) citrate (1:1)
    • Citric acid, triethanolamine salt
    • Ethanol, 2,2',2''-nitrilotris-, 2-hydroxy-1,2,3-propanetricarboxylate (1:?)
    • 29340-81-6
    • 102-71-6
    • Inchi: 1S/C6H15NO3.C6H8O7/c8-4-1-7(2-5-9)3-6-10;7-3(8)1-6(13,5(11)12)2-4(9)10/h8-10H,1-6H2;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
    • InChI Key: QHXBZNOJMIQGER-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)(CC(=O)O)CC(=O)O.OCCN(CCO)CCO

Computed Properties

  • Exact Mass: 341.13219
  • Monoisotopic Mass: 341.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 11
  • Complexity: 283
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 196A^2

Experimental Properties

  • Density: 0.808g/cm3
  • Melting Point: 20.5ºC
  • Boiling Point: 157.6ºC at 760mmHg
  • Flash Point: 30.6ºC
  • PSA: 196.06
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